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Compound of Interest

Compound Name: 1-Chloro-4-nitrobenzene

Cat. No.: B041953

Essential Safety and Handling Guide for 1-
Chloro-4-nitrobenzene

This guide provides immediate, essential safety protocols and logistical plans for handling 1-
Chloro-4-nitrobenzene, tailored for researchers, scientists, and drug development
professionals. Following these procedures is critical for ensuring laboratory safety and proper
chemical management.

Chemical Properties and Hazards

1-Chloro-4-nitrobenzene is a yellow crystalline solid with a sweet odor.[1] It is toxic if
swallowed, inhaled, or in contact with skin.[2][3][4][5][6] This substance is suspected of causing
genetic defects and cancer, and may cause damage to organs through prolonged or repeated
exposure.[2][3][4][5][6] It is also toxic to aquatic life with long-lasting effects.[2][3][5][6]

Quantitative Data Summary
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Property Value Source
Molecular Formula C6H4CINO2 [6]
Molecular Mass 157.56 g/mol [2]

Appearance Lemon yellow crystalline solid [11[2]
Odor Sweet [1]
Melting Point 81-84°C/177.8-183.2 °F [6]
Boiling Point 242 °C/ 467.6 °F [6]
Flash Point 127 °C/ 260.6 °F [61[7]
Density 1.520 g/cm3 [1]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure.

Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or a
face shield.[2][3][8]

Protects against splashes and

dust particles.

Skin Protection

Chemical-resistant gloves
(inspect before use) and
protective clothing to prevent

skin exposure.[2][3][8]

Avoids direct contact, as the
chemical is toxic upon skin
absorption.[2][9]

Respiratory Protection

Use a NIOSH/MSHA approved
respirator in case of
inadequate ventilation or when
exposure limits may be
exceeded.[2][8]

Prevents inhalation of toxic

dust or vapors.[3]

Handling and Storage

Handling:
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Work in a well-ventilated area, preferably under a chemical fume hood.[4][6][8]

Avoid contact with skin, eyes, and clothing.[3][4][8][9]

Do not breathe dust or vapors.[2][4]

Wash hands thoroughly after handling and before breaks.[3][8]

Do not eat, drink, or smoke in the handling area.[2][3]

Storage:

Store in a cool, dry, and well-ventilated place.[2][3][9]

Keep the container tightly closed.[2][3][5]

Store locked up.[3][5][10]

Keep away from combustible materials, reducing agents, and strong bases.[7][9]

Emergency Procedures

First Aid Measures:
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, provide artificial respiration. Seek

immediate medical attention.[2][4][8]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. Seek immediate
medical attention.[2][3][4][8]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[2][4][8]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[2][4][8]

Spill Response Workflow

The following diagram outlines the procedural steps for managing a 1-Chloro-4-nitrobenzene

spill.
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Preparation

Evacuate Area

:

Ensure Proper Ventilation

:

Don Appropriate PPE

Containme% & Cleanup

Contain Spill with Inert Material
(e.g., clay, diatomaceous earth)

Moisten to Prevent Dusting
(if appropriate)

Sweep or Shovel into
Suitable Labeled Container

Disposal & Decontamination

Dispose of as Hazardous Waste
(follow local regulations)

:

Decontaminate Spill Area
and Equipment

y
Wash Hands Thoroughly

Click to download full resolution via product page

Workflow for handling a 1-Chloro-4-nitrobenzene spill.
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Disposal Plan

1-Chloro-4-nitrobenzene and its containers must be disposed of as hazardous waste.[2]
Contact a licensed professional waste disposal service.[3] Do not allow the chemical to enter
drains or the environment.[3][9] All disposal activities must be in accordance with local,
regional, and national regulations.[2] Contaminated packaging should be treated as unused
product.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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